Cas no 223670-46-0 (Guanidine, (4-methyl-1-isoquinolinyl)-)

Guanidine, (4-methyl-1-isoquinolinyl)- structure
223670-46-0 structure
Product name:Guanidine, (4-methyl-1-isoquinolinyl)-
CAS No:223670-46-0
MF:C11H12N4
MW:200.2397813797
CID:3914049

Guanidine, (4-methyl-1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, (4-methyl-1-isoquinolinyl)-
    • Guanidine, N-(4-methyl-1-isoquinolinyl)-
    • Inchi: 1S/C11H12N4/c1-7-6-14-10(15-11(12)13)9-5-3-2-4-8(7)9/h2-6H,1H3,(H4,12,13,14,15)
    • InChI Key: RCMIBGLRCQEUBZ-UHFFFAOYSA-N
    • SMILES: N(C1C2=C(C=CC=C2)C(C)=CN=1)C(=N)N

Computed Properties

  • Exact Mass: 200.106
  • Monoisotopic Mass: 200.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.3A^2

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 388.2±44.0 °C(Predicted)
  • pka: 9.82±0.30(Predicted)

Guanidine, (4-methyl-1-isoquinolinyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23644053-1.0g
N''-(4-methylisoquinolin-1-yl)guanidine
223670-46-0 95%
1.0g
$0.0 2023-02-03

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